Cas no 371157-36-7 (2-Thiophenemethanol, a-methylene-)
371157-36-7 structure
Product Name:2-Thiophenemethanol, a-methylene-
CAS No:371157-36-7
MF:C6H6OS
MW:126.176240444183
CID:297742
PubChem ID:15365971
Update Time:2025-04-19
2-Thiophenemethanol, a-methylene- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenemethanol, a-methylene-
- 2-Thiophenemethanol, alpha-methylene- (9CI)
- 1-thiophen-2-ylethenol
- SCHEMBL14082103
- 2-thiophenemethanol,a-methylene-
- 371157-36-7
-
- Inchi: 1S/C6H6OS/c1-5(7)6-3-2-4-8-6/h2-4,7H,1H2
- InChI Key: XFNOWIDQEIKHFH-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(=C)O
Computed Properties
- Exact Mass: 126.01393598g/mol
- Monoisotopic Mass: 126.01393598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 48.5Ų
2-Thiophenemethanol, a-methylene- Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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